2-(1H-1,3-benzodiazol-1-yl)-N-{[4-(1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-[[4-(1H-benzimidazol-2-yl)cyclohexyl]methyl]acetamide
• InChI: InChI=1S/C23H25N5O/c29-22(14-28-15-25-20-7-3-4-8-21(20)28)24-13-16-9-11-17(12-10-16)23-26-18-5-1-2-6-19(18)27-23/h1-8,15-17H,9-14H2,(H,24,29)(H,26,27)
• InChI Key: QRGHRZTTWXTHAV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CNC(=O)CN2C=NC3=CC=CC=C32)C4=NC5=CC=CC=C5N4
• Molecular Formula: C23H25N5O
• Molecular Weight: 387.5 g/mol
• CAS No.: 1206987-27-0

Description

This compound features a cyclohexane core substituted with two benzimidazole (1H-1,3-benzodiazolyl) moieties at positions 1 and 2, linked via an acetamide bridge. The structure combines the rigidity of the cyclohexyl group with the aromatic and hydrogen-bonding capabilities of benzimidazole, making it a promising candidate for applications in medicinal chemistry, particularly in targeting enzymes or receptors requiring dual heterocyclic interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Variations

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Core Structure	Substituents/R-Groups	Molecular Weight (g/mol)	Key References
Target Compound	Cyclohexyl-acetamide	1H-1,3-Benzodiazol-1-yl and 2-yl	~435.5 (calculated)	N/A
2-{4-[4-(1H-1,3-Benzodiazol-2-yl)phenoxymethyl]-1H-1,2,3-triazol-1-yl}-N-(2-phenylthiazol-5-yl)acetamide (9a)	Triazole-thiazole-acetamide	Phenoxymethyl-triazole, phenylthiazole	567.6 (reported)
N-(4-Chlorophenyl)-2-(4-((naphthalen-1-yloxy)methyl)-1H-1,2,3-triazol-1-yl)acetamide (6m)	Triazole-naphthoxy-acetamide	Chlorophenyl, naphthoxymethyl	393.1 (reported)
N-(1H-1,3-Benzodiazol-2-yl)-2-{[4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetamide	Chromenyloxy-acetamide	4-Methoxyphenyl-chromenyl, benzodiazol-2-yl	~447.4 (calculated)
2-(1-Cyclohexyl-1H-benzimidazol-2-yl)-N-((1R,2R,3R,5S)-2,6,6-trimethylbicyclo[3.1.1]heptan-1-yl)acetamide (10VP91)	Cyclohexyl-benzimidazole-acetamide	Bicyclic terpene moiety	~447.6 (reported)

Key Observations :

• Substituent Diversity : The target compound lacks triazole or thiazole moieties present in analogs like 9a and 6m , which are critical for antiviral activity in related compounds .
• Cyclohexyl vs.
• Benzimidazole Positioning : The dual benzodiazolyl groups (1-yl and 2-yl) may enable unique binding modes compared to single-benzimidazole analogs like 9a or 9c .

Comparison with Analogous Syntheses :

• Compound 9a : Synthesized via Cu(I)-catalyzed azide-alkyne cycloaddition (click chemistry), yielding 75–85% .
• Compound 6m : Produced via 1,3-dipolar cycloaddition between azide and alkyne intermediates (yield: 70–80%) .
• 10VP91 : Requires multi-step coupling involving LiOH-mediated hydrolysis and carbodiimide-mediated amidation (yield: ~70%) .

Pharmacological Activities:

• Antiviral Activity : Compounds 9a–9e () and 13/17 () show anti-HCV activity (EC50: 2–10 µM), attributed to triazole-thiazole motifs enhancing target binding . The target compound’s lack of these groups may limit antiviral potency.
• Anticancer Potential: Benzothiazole analogs () inhibit cancer cell proliferation (IC50: <10 µM) via intercalation or enzyme inhibition . The dual benzimidazole groups in the target compound could mimic this mechanism.
• Enzyme Binding : Molecular docking studies () suggest triazole-containing analogs adopt specific binding poses with α-glucosidase, while benzimidazole derivatives may target proteases or kinases .

Physicochemical Properties:

• Solubility : The cyclohexyl group in the target compound likely reduces aqueous solubility compared to phenyl-substituted analogs like 6m .
• LogP : Estimated LogP (3.5–4.0) is higher than 9a (LogP ~2.8), indicating greater lipophilicity .